Cas no 2091182-88-4 (N1-Ethyl-N1-(tetrahydro-2H-thiopyran-4-yl)benzene-1,2-diamine)

• Product Name: N1-Ethyl-N1-(tetrahydro-2H-thiopyran-4-yl)benzene-1,2-diamine
• CAS No: 2091182-88-4
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• CID: 5048106
• Update Time: 2023-08-25

N1-Ethyl-N1-(tetrahydro-2H-thiopyran-4-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-ethyl-N1-(tetrahydro-2H-thiopyran-4-yl)benzene-1,2-diamine
• 2-N-ethyl-2-N-(thian-4-yl)benzene-1,2-diamine
• N1-Ethyl-N1-(tetrahydro-2H-thiopyran-4-yl)benzene-1,2-diamine

• Inchi： 1S/C13H20N2S/c1-2-15(11-7-9-16-10-8-11)13-6-4-3-5-12(13)14/h3-6,11H,2,7-10,14H2,1H3
• InChI Key： FNXRLKPFMVUCLB-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C1C=CC=CC=1N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6